ALK2-IN-23
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
ALK2-IN-23 is a potent and selective inhibitor of activin receptor-like kinase 2 (ALK2).
Scientific Research Applications
Role in Disease Pathogenesis
ALK2, a type I bone morphogenetic protein (BMP) receptor, is involved in various biological processes such as bone, heart, brain, and other tissue development. Mutations in ALK2 are linked to diseases like fibrodysplasia ossificans progressiva (FOP) and diffuse intrinsic pontine glioma (DIPG), making the development of ALK2 inhibitors crucial for targeted treatments. These inhibitors are structurally designed to maximize potency and selectivity for treating peripheral or central nervous system diseases (Rooney & Jones, 2021).
Inhibitor Development and Potency
The discovery of novel pyrazolopyrimidines as potent, selective, and orally bioavailable inhibitors of ALK2 is significant. These inhibitors are designed based on structure-activity relationships and have demonstrated high selectivity against other ALK subtypes with good pharmacokinetic profiles. This innovation is crucial in treating disorders like FOP and DIPG, and in iron metabolism by regulating hepcidin levels, affecting anemia of chronic disease (Nguyen et al., 2022).
Activation Mechanisms and Drug Design
The activation of ALK2 through different mechanisms, including n-alkanes and a peroxisome proliferator, clofibrate, is notable. This process involves distinct cis-acting promoter elements in Candida maltosa, providing insights into how ALK2 can be targeted for therapeutic purposes (Kogure et al., 2005).
Molecular Genetic Subtypes and Aberrations
Abnormalities in the chromosome 2p23, expressing ALK1 and p80, occur in diseases like inflammatory myofibroblastic tumor (IMT) and anaplastic large cell lymphoma. Understanding these molecular genetic subtypes and their implications in various diseases, including sarcomas, is essential in developing targeted therapies (Cessna et al., 2002).
Properties
Molecular Formula |
C28H27N5O2S |
---|---|
Molecular Weight |
497.62 |
IUPAC Name |
4-(6-(4-(1-(Pyrrolidin-1-yl)ethyl)phenyl)pyrazolo[1,5-a]pyrimidin-3-yl)naphthalene-1-sulfonamide |
InChI |
InChI=1S/C28H27N5O2S/c1-19(32-14-4-5-15-32)20-8-10-21(11-9-20)22-16-30-28-26(17-31-33(28)18-22)24-12-13-27(36(29,34)35)25-7-3-2-6-23(24)25/h2-3,6-13,16-19H,4-5,14-15H2,1H3,(H2,29,34,35) |
InChI Key |
IPESYYFOXATSFJ-UHFFFAOYSA-N |
SMILES |
O=S(C1=C2C=CC=CC2=C(C3=C4N=CC(C5=CC=C(C(N6CCCC6)C)C=C5)=CN4N=C3)C=C1)(N)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
ALK2 IN-23; ALK2-IN 23; ALK2 IN 23; ALK2-IN-23 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.